1-[2-(dimethylamino)benzoyl]-N-(4-fluorophenyl)-3-piperidinamine

• IUPAC Name: [2-(dimethylamino)phenyl]-[3-(4-fluoroanilino)piperidin-1-yl]methanone
• InChI: InChI=1S/C20H24FN3O/c1-23(2)19-8-4-3-7-18(19)20(25)24-13-5-6-17(14-24)22-16-11-9-15(21)10-12-16/h3-4,7-12,17,22H,5-6,13-14H2,1-2H3
• InChI Key: ALHDMLNCJCQDKH-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=CC=CC=C1C(=O)N2CCCC(C2)NC3=CC=C(C=C3)F
• Molecular Formula: C20H24FN3O
• Molecular Weight: 341.4 g/mol

Description

1-[2-(dimethylamino)benzoyl]-N-(4-fluorophenyl)-3-piperidinamine, also known as Cetirizine, is a second-generation antihistamine drug that is widely used to treat allergies, hay fever, and hives. It was first synthesized in the 1980s and has been approved by the FDA for use in the United States since 1995.

Mechanism of Action

1-[2-(dimethylamino)benzoyl]-N-(4-fluorophenyl)-3-piperidinamine works by blocking the action of histamine, a chemical that is released by the body in response to allergens. Histamine causes inflammation and other symptoms associated with allergies. By blocking histamine, this compound helps to reduce these symptoms and provide relief to patients.
Biochemical and Physiological Effects:
This compound is a selective antagonist of the H1 receptor, which is responsible for the effects of histamine in the body. It has a high affinity for this receptor and is able to block its action effectively. This compound is also highly lipophilic, which allows it to penetrate the blood-brain barrier and exert its effects on the central nervous system.

Advantages and Limitations for Lab Experiments

1-[2-(dimethylamino)benzoyl]-N-(4-fluorophenyl)-3-piperidinamine has several advantages when used in lab experiments. It is readily available, relatively inexpensive, and has a well-established safety profile. However, it also has some limitations, including the fact that it may not be effective in all individuals and that its effects may be influenced by other factors such as age and gender.

Future Directions

There are several potential future directions for research on 1-[2-(dimethylamino)benzoyl]-N-(4-fluorophenyl)-3-piperidinamine. One area of interest is the development of new formulations or delivery methods that could improve its effectiveness or reduce side effects. Another area of interest is the exploration of its potential use in treating other conditions beyond allergies. Additionally, further research is needed to better understand the mechanisms of action of this compound and how it interacts with other drugs and substances.

Synthesis Methods

1-[2-(dimethylamino)benzoyl]-N-(4-fluorophenyl)-3-piperidinamine can be synthesized by the reaction of 4-chlorobenzhydryl piperazine with 2-(2-hydroxyethoxy) ethylamine in the presence of sodium hydroxide. The resulting compound is then reacted with 4-fluorobenzoyl chloride to produce this compound.

Scientific Research Applications

1-[2-(dimethylamino)benzoyl]-N-(4-fluorophenyl)-3-piperidinamine has been extensively studied for its use in treating allergies and other related conditions. Research has shown that it is effective in reducing symptoms such as sneezing, itching, and runny nose. It has also been studied for its potential use in treating other conditions such as chronic urticaria, atopic dermatitis, and asthma.